4-Bromo-6-methylpyridazin-3(2H)-one

• IUPAC Name: 5-bromo-3-methyl-1H-pyridazin-6-one
• InChI: InChI=1S/C5H5BrN2O/c1-3-2-4(6)5(9)8-7-3/h2H,1H3,(H,8,9)
• InChI Key: MOHYHLFTBMNVDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)C(=C1)Br
• Molecular Formula: C5H5BrN2O
• DSSTOX Substance ID: DTXSID80680026
• Molecular Weight: 189.01 g/mol
• CAS No.: 954240-46-1

Description

4-Bromo-6-methylpyridazin-3(2H)-one, otherwise known as 4-BMP, is an organic compound belonging to the pyridazinone family. It is a colorless solid that has a wide range of applications in both scientific research and industrial production. 4-BMP has been the subject of numerous studies due to its interesting properties and its potential uses in the field of medicine and biochemistry. This article will provide an overview of 4-BMP, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Chemical Synthesis and Biological Activity

The compound 4-Bromo-6-methylpyridazin-3(2H)-one serves as a pivotal intermediate in the synthesis of a variety of heterocyclic compounds with anticipated biological activities. For instance, its reactions towards different nitrogen nucleophiles can lead to the formation of corresponding quinazolinones, which are expected to possess intriguing biological activities. This has been demonstrated through one-pot synthesis methods that also explored the transformation reactions of heterocyclic compounds, indicating the compound's versatility in chemical synthesis (El-Hashash, Azab, & Morsy, 2016).

Palladium-Catalysed Aminocarbonylation

This compound is a precursor in palladium-catalyzed aminocarbonylation reactions. These reactions are pivotal for the functionalization of the pyridazin-3(2H)-one ring, resulting in the synthesis of amides and amino-substituted bromopyridazinones. The compound demonstrates high reactivity, especially in the presence of primary amines, which facilitates the synthesis of dicarboxamides and contributes to the exploration of mechanistic pathways in aminocarbonylation (Takács et al., 2012).

Synthesis of Novel Pyridine-Based Derivatives

The application of this compound extends to the synthesis of novel pyridine-based derivatives. Through palladium-catalyzed Suzuki cross-coupling reactions, a variety of novel pyridine derivatives can be synthesized. These derivatives have been explored for their potential as chiral dopants for liquid crystals and have been subjected to extensive study, including density functional theory (DFT) studies to understand their electronic properties and potential biological activities (Ahmad et al., 2017).

Electrophilic Cyanating Agents

Moreover, derivatives of this compound, such as 2-cyanopyridazin-3(2H)-ones, have been identified as novel, effective, and selective electrophilic cyanating agents. These agents can chemoselectively cyanate a range of nucleophiles, showcasing the compound's utility in synthetic organic chemistry and its potential for generating diverse functional groups in various substrates (Kim et al., 2005).